Cas no 904008-79-3 (N-2-(6-chloro-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide)

• Product Name: N-2-(6-chloro-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide
• CAS No: 904008-79-3
• MF: C₁₉H₁₂ClNO₄
• MW: 353.755884170532
• CID: 5493806
• Update Time: 2025-07-18

N-2-(6-chloro-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(6-chloro-2-oxochromen-4-yl)-1-benzofuran-3-yl]acetamide
• N-2-(6-chloro-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide

• Inchi： 1S/C19H12ClNO4/c1-10(22)21-18-12-4-2-3-5-15(12)25-19(18)14-9-17(23)24-16-7-6-11(20)8-13(14)16/h2-9H,1H3,(H,21,22)
• InChI Key： HGLBQMHMRSAQQM-UHFFFAOYSA-N
• SMILES： C(NC1C2=CC=CC=C2OC=1C1C2=CC(Cl)=CC=C2OC(=O)C=1)(=O)C

Additional information on N-2-(6-chloro-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide

Research Brief on N-2-(6-chloro-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide (CAS: 904008-79-3): Recent Advances and Applications

N-2-(6-chloro-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide (CAS: 904008-79-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its pharmacological properties, synthesis optimization, and mechanism of action, particularly in the context of cancer and inflammatory diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a lead molecule for drug development.

The compound's structure combines a coumarin moiety with a benzofuran ring, which is known to confer diverse biological activities. Recent synthetic efforts have focused on improving the yield and purity of N-2-(6-chloro-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide, with studies reporting novel catalytic methods and green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a microwave-assisted synthesis route that reduced reaction times and improved scalability, making the compound more accessible for further research.

Pharmacological investigations have revealed that N-2-(6-chloro-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide exhibits potent inhibitory effects on key signaling pathways involved in cancer progression. In vitro studies using human cancer cell lines have shown that the compound targets the PI3K/AKT/mTOR pathway, leading to apoptosis and cell cycle arrest. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, where it demonstrated significant suppression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its dual potential as an anticancer and anti-inflammatory agent.

Mechanistic studies have further elucidated the compound's interactions with biological targets. X-ray crystallography and molecular docking simulations have identified specific binding sites on proteins such as COX-2 and NF-κB, providing insights into its mode of action. A recent preprint on bioRxiv highlighted the compound's ability to modulate protein-protein interactions, opening new avenues for its use in targeted therapies. These advances underscore the importance of N-2-(6-chloro-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide as a versatile scaffold for drug discovery.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Collaborative efforts between academia and industry are essential to advance this research. In conclusion, N-2-(6-chloro-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide represents a compelling candidate for future therapeutic development, with its multifaceted biological activities and well-characterized synthesis routes positioning it as a key player in the field of chemical biology.